Cas no 299443-58-6 (N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide)
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide
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- Inchi: 1S/C18H23N3O2/c19-21-16(22)14-3-1-2-4-15(14)20-17(23)18-8-11-5-12(9-18)7-13(6-11)10-18/h1-4,11-13H,5-10,19H2,(H,20,23)(H,21,22)
- InChI Key: LRCUNVDZZCZNDC-UHFFFAOYSA-N
- SMILES: C(NN)(=O)C1=CC=CC=C1NC(C12CC3CC(CC(C3)C1)C2)=O
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3208-0080-2μmol |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-5μmol |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-10μmol |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-20μmol |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-1mg |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-2mg |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-3mg |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-4mg |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-5mg |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F3208-0080-10mg |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide |
299443-58-6 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide
N-[2-(Hydrazinecarbonyl)Phenyl]Adamantane-1-Carboxamide: A Comprehensive Overview
N-[2-(Hydrazinecarbonyl)phenyl]adamantane-1-carboxamide (CAS No. 299443-58-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its adamantane core and hydrazinecarbonyl functionality, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide is composed of an adamantane moiety, which is a tricyclic cyclohexane derivative known for its high stability and rigidity. The hydrazinecarbonyl group, attached to a phenyl ring, imparts additional reactivity and functional diversity to the molecule. This combination of structural elements endows the compound with unique properties that are being explored for their potential in drug development.
Recent studies have highlighted the pharmacological potential of N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.
Another promising application of N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its therapeutic potential, N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide has also been investigated for its use as a chemical probe in biological research. Its ability to selectively interact with specific protein targets makes it a valuable tool for studying cellular processes and signaling pathways. For instance, recent studies have utilized this compound to investigate the role of certain enzymes in cellular metabolism and signal transduction.
The synthesis of N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide has been optimized to ensure high yield and purity, which are crucial for both research and pharmaceutical applications. Various synthetic routes have been developed, including those involving palladium-catalyzed coupling reactions and microwave-assisted synthesis. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste production.
Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
In conclusion, N-[2-(hydrazinecarbonyl)phenyl]adamantane-1-carboxamide (CAS No. 299443-58-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its diverse biological activities, makes it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.
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